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Compound of Interest

Compound Name: 6-Aminonicotinamide

Cat. No.: B1662401

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Aminonicotinamide (6-AN) is a potent antimetabolite and a competitive inhibitor of the
NADP+-dependent enzyme glucose-6-phosphate dehydrogenase (G6PD), the rate-limiting
enzyme of the pentose phosphate pathway (PPP).[1][2][3][4] By inhibiting G6PD, 6-AN
effectively blocks the production of NADPH and the synthesis of ribose-5-phosphate, which are
crucial for antioxidant defense and nucleotide biosynthesis, respectively.[5] This disruption of
cellular metabolism leads to increased oxidative stress and can induce apoptosis, making 6-AN
a valuable tool in cancer research and other therapeutic areas. Proper preparation of 6-AN
stock solutions is critical for obtaining reliable and reproducible experimental results. These
application notes provide detailed protocols for the preparation, storage, and handling of 6-
Aminonicotinamide solutions for laboratory use.

Physicochemical Properties and Solubility

6-Aminonicotinamide is a white to off-white crystalline solid. Its solubility is a key
consideration for the preparation of stock solutions.
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Property Value Source

Molecular Formula CeH7N30

Molecular Weight 137.14 g/mol

Melting Point 245-248°C

Purity >98%

Solubility Data:

Solvent Solubility Notes Source

A common solvent for
~1 mg/mL to 60 reparing high-

PMSO mg/mgL Eonientri\tioi stock

solutions.

Dimethylformamide
(DMF)

Another organic
~2 mg/mL solvent suitable for

stock solutions.

Sparingly soluble in

Water ~9 mg/mL
aqueous buffers.
For direct preparation
of working solutions in
DMF:PBS (pH 7.2)
~0.3 mg/mL aqueous buffer, pre-

(1:2)

dissolving in DMF is
recommended.

Methanol

Soluble upon heating

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

This protocol is suitable for most in vitro cell culture experiments.
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Materials:

e 6-Aminonicotinamide (solid)

o Dimethyl sulfoxide (DMSO), sterile
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

 Sterile filter (0.22 um) and syringe (optional)
Procedure:

» Weighing: Accurately weigh out 1.3714 mg of 6-Aminonicotinamide using a calibrated
analytical balance.

 Dissolving: Add the weighed 6-Aminonicotinamide to a sterile microcentrifuge tube. Add 1
mL of sterile DMSO to the tube.

e Mixing: Vortex the solution until the 6-Aminonicotinamide is completely dissolved. Gentle
warming to 37°C or brief sonication can be used to aid dissolution if precipitation is
observed.

 Sterilization (Optional): For cell culture applications, it is recommended to sterile filter the
stock solution using a 0.22 um syringe filter into a new sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 1 year or at -80°C for up to
2 years. Protect from light.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Materials:
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¢ 10 mM 6-Aminonicotinamide stock solution in DMSO

e Complete cell culture medium, pre-warmed to 37°C

o Sterile tubes

Procedure:

Pre-warm: Pre-warm the complete cell culture medium to 37°C.

o Serial Dilutions: Prepare serial dilutions of the 10 mM stock solution in the pre-warmed cell
culture medium to achieve the desired final concentrations for your experiment (e.g., 1 uM,
10 pM, 100 puM). It is recommended to perform a two-step dilution for lower concentrations to
ensure accuracy.

o Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as was used for the highest concentration of 6-AN.

o Immediate Use: Use the prepared working solutions immediately for treating cells.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of 6-Aminonicotinamide and the
general workflow for its use in cell viability assays.
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Caption: Mechanism of 6-Aminonicotinamide action.
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Caption: Experimental workflow for a cell viability assay.

Safety Precautions

6-Aminonicotinamide should be handled with care as it is a hazardous substance. Always
wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety
glasses, when handling the solid compound and its solutions. Work in a well-ventilated area or
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a chemical fume hood. In case of contact with skin or eyes, rinse immediately with plenty of
water. Refer to the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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